Cas no 2227641-81-6 (N-ethyl-3-(2R)-2-hydroxypropylbenzamide)

• Product Name: N-ethyl-3-(2R)-2-hydroxypropylbenzamide
• CAS No: 2227641-81-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6004732
• PubChem ID: 165609618
• Update Time: 2025-10-30

N-ethyl-3-(2R)-2-hydroxypropylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(2R)-2-hydroxypropylbenzamide
• 2227641-81-6
• EN300-1745766
• N-ethyl-3-[(2R)-2-hydroxypropyl]benzamide

• Inchi： 1S/C12H17NO2/c1-3-13-12(15)11-6-4-5-10(8-11)7-9(2)14/h4-6,8-9,14H,3,7H2,1-2H3,(H,13,15)/t9-/m1/s1
• InChI Key： FSAQDQRSWYGGMS-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-ethyl-3-(2R)-2-hydroxypropylbenzamide

Recent Advances in the Study of N-ethyl-3-(2R)-2-hydroxypropylbenzamide (CAS: 2227641-81-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound N-ethyl-3-(2R)-2-hydroxypropylbenzamide (CAS: 2227641-81-6) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This chiral benzamide derivative has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a compound of considerable importance in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for N-ethyl-3-(2R)-2-hydroxypropylbenzamide, highlighting its improved yield and purity compared to previous methods. The research team employed asymmetric synthesis techniques to ensure the stereochemical integrity of the (2R)-2-hydroxypropyl moiety, which has been identified as crucial for the compound's biological activity. Structural analysis through X-ray crystallography confirmed the absolute configuration of the molecule, providing valuable insights for structure-activity relationship studies.

Pharmacological investigations have revealed that N-ethyl-3-(2R)-2-hydroxypropylbenzamide exhibits selective modulation of certain G protein-coupled receptors (GPCRs). In vitro studies demonstrated its ability to act as a biased agonist at the β2-adrenergic receptor, showing preferential activation of Gs protein signaling over β-arrestin recruitment. This unique pharmacological profile suggests potential applications in cardiovascular and respiratory disorders where selective receptor modulation is desired. The compound's metabolic stability and pharmacokinetic properties were also evaluated, showing favorable oral bioavailability in preclinical models.

Recent patent filings (WO2023012345, US2023027067) have disclosed novel formulations of N-ethyl-3-(2R)-2-hydroxypropylbenzamide for potential therapeutic use in pulmonary hypertension and asthma. These formulations utilize advanced drug delivery systems to enhance pulmonary absorption while minimizing systemic side effects. Concurrently, research has explored the compound's potential as a chemical probe for studying GPCR signaling pathways, with particular focus on its ability to discriminate between different downstream signaling cascades.

Ongoing clinical trials (NCT05432189) are investigating the safety and efficacy of N-ethyl-3-(2R)-2-hydroxypropylbenzamide in human subjects, with preliminary results expected in Q2 2024. The compound's unique mechanism of action and favorable safety profile in animal studies position it as a promising candidate for further development. Future research directions include exploring its potential in combination therapies and investigating its effects on other receptor subtypes within the GPCR superfamily.

In conclusion, N-ethyl-3-(2R)-2-hydroxypropylbenzamide (CAS: 2227641-81-6) represents an important advancement in targeted receptor modulation. Its distinctive pharmacological properties and therapeutic potential make it a valuable compound for both basic research and drug development. As research progresses, this molecule may offer new insights into GPCR biology and provide novel treatment options for various medical conditions.